Cas no 91847-07-3 (N-(Furan-2-ylmethyl)-1-(hydrazinecarbonyl)formamide)

• Product Name: N-(Furan-2-ylmethyl)-1-(hydrazinecarbonyl)formamide
• CAS No: 91847-07-3
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 819437
• PubChem ID: 330953
• Update Time: 2025-04-19

N-(Furan-2-ylmethyl)-1-(hydrazinecarbonyl)formamide Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(2-furanylmethyl)amino]-2-oxo-, hydrazide
• N-(2-FURYLMETHYL)-2-HYDRAZINO-2-OXOACETAMIDE
• N-(2-furylmethyl)-2-hydrazinyl-2-oxo-acetamide
• N-(furan-2-ylmethyl)-2-hydrazinyl-2-oxoacetamide
• N-(furan-2-ylmethyl)-1-(hydrazinecarbonyl)formamide
• N-[(furan-2-yl)methyl]-1-(hydrazinecarbonyl)formamide
• NSC320859
• AKOS005137419
• 91847-07-3
• EN300-13840
• N-[(Furan-2-yl)methyl]-2-hydrazinyl-2-oxoacetamide
• NSC-320859
• Z94602026
• DTXSID90317811
• N-(Furan-2-ylmethyl)-1-(hydrazinecarbonyl)formamide

• MDL： MFCD02307759
• Inchi： 1S/C7H9N3O3/c8-10-7(12)6(11)9-4-5-2-1-3-13-5/h1-3H,4,8H2,(H,9,11)(H,10,12)
• InChI Key： BWEQHSCBXQZUGJ-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(C(NN)=O)=O

Computed Properties

• Exact Mass: 183.064
• Monoisotopic Mass: 183.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.335
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.547

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives